![molecular formula C19H19ClN6O3S B2993546 N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide CAS No. 1234891-50-9](/img/structure/B2993546.png)
N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide
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Description
N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H19ClN6O3S and its molecular weight is 446.91. The purity is usually 95%.
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Scientific Research Applications
Role in Orexin-1 Receptor Mechanisms
Research by Piccoli et al. (2012) explores the role of orexins (OX) and their receptors (OXR) in modulating feeding, arousal, stress, and drug abuse. This study evaluates the effects of various OXR antagonists, including compounds structurally similar to N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide, in a binge eating model in female rats. The results suggest a major role of OX1R mechanisms in binge eating, indicating potential pharmacological treatment options for eating disorders with a compulsive component (Piccoli et al., 2012).
Structure-Activity Relationships of Related Compounds
A study by Lan et al. (1999) investigates the structure-activity relationships of pyrazole derivatives, including those structurally akin to this compound, as cannabinoid receptor antagonists. This research is crucial in understanding cannabinoid receptor binding sites and developing pharmacological probes that could counteract the harmful side effects of cannabinoids and cannabimimetic agents (Lan et al., 1999).
Molecular Interaction Studies
Shim et al. (2002) conducted a study on the molecular interaction of a compound structurally similar to this compound with the CB1 cannabinoid receptor. This research contributes to understanding the molecular interactions and pharmacophore models for CB1 receptor ligands, which is valuable in drug design and development (Shim et al., 2002).
Properties
IUPAC Name |
N'-(5-chloro-2-cyanophenyl)-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN6O3S/c1-11-16(30-25-24-11)19(29)26-6-4-12(5-7-26)10-22-17(27)18(28)23-15-8-14(20)3-2-13(15)9-21/h2-3,8,12H,4-7,10H2,1H3,(H,22,27)(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGKOYXZRICZQAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)C(=O)NC3=C(C=CC(=C3)Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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